Cas no 1484326-44-4 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester)
1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester
- Methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate
-
- Inchi: 1S/C12H20O3/c1-3-4-9-5-7-12(8-6-9)10(15-12)11(13)14-2/h9-10H,3-8H2,1-2H3
- InChI Key: LGYYQBWKPRRDNV-UHFFFAOYSA-N
- SMILES: O1C2(CCC(CCC)CC2)C1C(OC)=O
1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699157-0.05g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 0.05g |
$468.0 | 2025-03-12 | |
| Enamine | EN300-699157-0.1g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 0.1g |
$490.0 | 2025-03-12 | |
| Enamine | EN300-699157-0.25g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 0.25g |
$513.0 | 2025-03-12 | |
| Enamine | EN300-699157-0.5g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 0.5g |
$535.0 | 2025-03-12 | |
| Enamine | EN300-699157-1.0g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 1.0g |
$557.0 | 2025-03-12 | |
| Enamine | EN300-699157-2.5g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 2.5g |
$1089.0 | 2025-03-12 | |
| Enamine | EN300-699157-5.0g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 5.0g |
$1614.0 | 2025-03-12 | |
| Enamine | EN300-699157-10.0g |
methyl 6-propyl-1-oxaspiro[2.5]octane-2-carboxylate |
1484326-44-4 | 95.0% | 10.0g |
$2393.0 | 2025-03-12 |
1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester
Introduction to 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester (CAS No. 1484326-44-4) and Its Emerging Applications in Chemical Biology
The compound 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester, identified by its CAS number 1484326-44-4, represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. This spirocyclic ester, characterized by its unique oxaspiro framework, has garnered attention due to its structural complexity and diverse biological activities. The spirocyclic core, consisting of a fused oxygen-containing ring and an eight-membered carbon ring, provides a scaffold that is both rigid and versatile, making it an attractive candidate for drug design and molecular recognition studies.
In recent years, the exploration of spirocyclic compounds has intensified due to their ability to exhibit enhanced binding affinity and selectivity towards biological targets. The presence of the methyl ester functionality at the 2-position and the propyl substituent at the 6-position further modulates the compound's physicochemical properties, influencing its solubility, metabolic stability, and overall pharmacokinetic profile. These features make 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester a promising candidate for further investigation in medicinal chemistry.
One of the most compelling aspects of this compound is its potential as a building block for the development of novel therapeutic agents. The oxaspiro scaffold has been shown to interact with various biological targets, including enzymes and receptors, often with higher affinity than linear or cyclic analogs. This is attributed to the rigid conformation imposed by the spirocyclic structure, which can facilitate precise interactions with the active sites of biological macromolecules. Furthermore, the ability to modify different positions on the spirocyclic core allows for fine-tuning of biological activity, enabling researchers to optimize potency and selectivity.
Recent studies have highlighted the utility of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester in the development of enzyme inhibitors. For instance, derivatives of this compound have demonstrated inhibitory activity against various hydrolases, including proteases and lipases. The spirocyclic core provides a stable platform that can mimic natural substrates or transition states, thereby disrupting enzymatic activity. This has opened up new avenues for treating diseases associated with aberrant enzyme function, such as cancer and inflammatory disorders.
Another area where this compound has shown promise is in molecular recognition applications. The unique architecture of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester allows it to interact selectively with specific biomolecules, making it useful for developing diagnostic tools and biosensors. For example, spirocyclic esters have been employed in designing receptors that can bind to small organic molecules or even nucleic acids with high specificity. This capability is particularly valuable in fields such as bioimaging and targeted drug delivery, where precise molecular recognition is essential.
The synthesis of 1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester also presents an interesting challenge for synthetic chemists. The construction of the spirocyclic core requires multi-step synthetic strategies that often involve ring-closing metathesis (RCM), intramolecular condensation reactions, or other sophisticated methodologies. Despite these challenges, advances in synthetic chemistry have made it increasingly feasible to access complex spirocyclic structures like this one. These advancements not only facilitate research but also contribute to the development of novel synthetic protocols that can be applied to other biologically relevant molecules.
In conclusion,1-Oxaspiro[2.5]octane-2-carboxylic acid, methyl ester, CAS No. 1484326-44-4, stands out as a versatile and intriguing compound with significant implications in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics targeting various diseases while also serving as a valuable tool in molecular recognition applications. As research in this field continues to evolve,1-Oxaspiro[2.]octane- derivatives are likely to play an increasingly important role in advancing our understanding of biological processes and developing next-generation therapeutic interventions.
1484326-44-4 (1-Oxaspiro[2.5]octane-2-carboxylic acid, 6-propyl-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)